Cas no 2172593-44-9 (Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate)

• Product Name: Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate
• CAS No: 2172593-44-9
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5569091
• PubChem ID: 165595635
• Update Time: 2025-06-08

Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate
• 2172593-44-9
• EN300-1633118
• Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate

• Inchi： 1S/C12H20O4/c1-15-10(13)11(5-3-2-4-6-11)12(14)7-8-16-9-12/h14H,2-9H2,1H3
• InChI Key： YQUWSLDIHLVGRT-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(C(=O)OC)CCCCC1)O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Additional information on Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate

Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate (CAS No. 2172593-44-9): An Overview

Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate (CAS No. 2172593-44-9) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, a hydroxyoxolan moiety, and a methyl ester group. These structural elements contribute to its potential applications in various scientific and industrial contexts.

The cyclohexane ring is a common structural motif in organic chemistry, known for its stability and versatility. The presence of this ring in Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate provides a rigid framework that can influence the compound's physical and chemical properties. The hydroxyoxolan moiety, on the other hand, introduces hydrophilic characteristics and can participate in hydrogen bonding interactions, which are crucial for biological activity and solubility.

The methyl ester group at the carboxyl position adds further complexity to the molecule. Esters are known for their reactivity and can be readily converted into other functional groups through various chemical transformations. This feature makes Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate an attractive starting material for synthetic routes leading to more complex molecules with potential therapeutic applications.

Recent research has focused on the potential of Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate as a lead compound in drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In another study, researchers explored the anti-cancer properties of Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate and its derivatives. The results indicated that these compounds could induce apoptosis in cancer cells through the modulation of specific signaling pathways. This finding highlights the compound's potential as a lead molecule for the development of novel anti-cancer drugs.

Beyond its biological activities, Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate has also been investigated for its use in materials science. The unique combination of hydrophobic and hydrophilic regions in its structure makes it suitable for applications in the development of advanced materials with tailored properties. For example, it has been used as a building block in the synthesis of self-assembling nanostructures with potential applications in drug delivery systems and catalysis.

The synthesis of Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate involves several steps, including the formation of the cyclohexane ring, introduction of the hydroxyoxolan moiety, and esterification to form the methyl ester group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclohexane ring, followed by selective functionalization to introduce the hydroxyoxolan moiety and methyl ester group.

The physical properties of Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water due to its hydrophobic nature. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

In conclusion, Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate (CAS No. 2172593-44-9) is a multifaceted compound with significant potential in both biological and materials science applications. Its unique structural features provide a foundation for further research and development, making it an important molecule to study in various scientific disciplines. As ongoing research continues to uncover new insights into its properties and applications, Methyl 1-(3-hydroxyoxolan-3-yl)cyclohexane-1-carboxylate is poised to play a crucial role in advancing our understanding of complex organic molecules and their practical uses.